2-(4-chlorophenyl)-N-[4-(4-ethyl-1-piperazinyl)phenyl]acetamide

• IUPAC Name: 2-(4-chlorophenyl)-N-[4-(4-ethylpiperazin-1-yl)phenyl]acetamide
• InChI: InChI=1S/C20H24ClN3O/c1-2-23-11-13-24(14-12-23)19-9-7-18(8-10-19)22-20(25)15-16-3-5-17(21)6-4-16/h3-10H,2,11-15H2,1H3,(H,22,25)
• InChI Key: LYNTUBACMVYZFK-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C2=CC=C(C=C2)NC(=O)CC3=CC=C(C=C3)Cl
• Molecular Formula: C20H24ClN3O
• Molecular Weight: 357.9 g/mol

Description

2-(4-chlorophenyl)-N-[4-(4-ethyl-1-piperazinyl)phenyl]acetamide, also known as CEP-26401, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 2-(4-chlorophenyl)-N-[4-(4-ethyl-1-piperazinyl)phenyl]acetamide is not fully understood, but it is believed to act on multiple pathways in the brain. It has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons. 2-(4-chlorophenyl)-N-[4-(4-ethyl-1-piperazinyl)phenyl]acetamide also acts as an antagonist at the 5-HT2C receptor, which is involved in the regulation of mood and anxiety.
Biochemical and Physiological Effects:
2-(4-chlorophenyl)-N-[4-(4-ethyl-1-piperazinyl)phenyl]acetamide has been shown to have several biochemical and physiological effects in animal models. It has been shown to increase the levels of BDNF in the brain, which is involved in the growth and survival of neurons. 2-(4-chlorophenyl)-N-[4-(4-ethyl-1-piperazinyl)phenyl]acetamide also increases the levels of dopamine and norepinephrine in the brain, which are neurotransmitters involved in the regulation of mood and anxiety.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-chlorophenyl)-N-[4-(4-ethyl-1-piperazinyl)phenyl]acetamide in lab experiments is its high purity, which allows for accurate and reproducible results. However, one limitation is that the exact mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on 2-(4-chlorophenyl)-N-[4-(4-ethyl-1-piperazinyl)phenyl]acetamide. One direction is to further investigate its potential therapeutic applications in various diseases, such as depression, anxiety disorders, and neurodegenerative diseases. Another direction is to further elucidate its mechanism of action, which could lead to the development of more effective treatments for these diseases. Additionally, future research could focus on optimizing the synthesis method to improve the yield and purity of 2-(4-chlorophenyl)-N-[4-(4-ethyl-1-piperazinyl)phenyl]acetamide.

Scientific Research Applications

2-(4-chlorophenyl)-N-[4-(4-ethyl-1-piperazinyl)phenyl]acetamide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to have neuroprotective effects in animal models of Parkinson's disease, Alzheimer's disease, and traumatic brain injury. 2-(4-chlorophenyl)-N-[4-(4-ethyl-1-piperazinyl)phenyl]acetamide has also been studied for its potential in treating depression and anxiety disorders.